2-(2-methoxyphenyl)-N-(2,4,5-trimethoxybenzyl)ethanamine

• IUPAC Name: 2-(2-methoxyphenyl)-N-[(2,4,5-trimethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C19H25NO4/c1-21-16-8-6-5-7-14(16)9-10-20-13-15-11-18(23-3)19(24-4)12-17(15)22-2/h5-8,11-12,20H,9-10,13H2,1-4H3
• InChI Key: GYVDXVQNZJJDOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNCC2=CC(=C(C=C2OC)OC)OC
• Molecular Formula: C19H25NO4
• Molecular Weight: 331.4 g/mol

Description

2-(2-methoxyphenyl)-N-(2,4,5-trimethoxybenzyl)ethanamine, commonly known as 2C-H, is a chemical compound that belongs to the phenethylamine class of compounds. It was first synthesized in the 1970s and has since gained popularity among researchers due to its unique properties.

Mechanism of Action

The exact mechanism of action of 2C-H is not fully understood. However, it is believed to act as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
2C-H has been shown to produce a range of biochemical and physiological effects. These include changes in perception, mood, and cognition. It has also been shown to produce hallucinogenic effects similar to those of other phenethylamine compounds.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2C-H in lab experiments is its unique properties. It has been shown to produce a range of effects that make it a useful tool for studying the 5-HT2A receptor and its role in various physiological processes. However, one of the main limitations of using 2C-H is its potential for abuse. It is important to handle this compound with care and to ensure that it is only used for scientific research purposes.

Future Directions

There are several potential future directions for research on 2C-H. One area of interest is the potential use of this compound in the development of new treatments for anxiety and depression. Another area of interest is the potential use of 2C-H in the study of the 5-HT2A receptor and its role in various physiological processes. Finally, there is a need for further research into the potential risks and benefits of using 2C-H in lab experiments, as well as the potential for abuse and addiction.
Conclusion:
In conclusion, 2-(2-methoxyphenyl)-N-(2,4,5-trimethoxybenzyl)ethanamine, or 2C-H, is a unique compound that has gained popularity among researchers due to its potential use in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have all been discussed in this paper. While there is still much to be learned about this compound, it is clear that it has the potential to be a valuable tool for scientific research in the future.

Scientific Research Applications

2C-H has been extensively studied for its potential use as a research chemical. It is commonly used as a precursor to other phenethylamine compounds such as 2C-B, which has been studied for its potential use in the treatment of anxiety and depression.